Cas no 1178321-37-3 (3-Chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]propan-1-one)

• Product Name: 3-Chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]propan-1-one
• CAS No: 1178321-37-3
• MF: C₁₁H₁₅ClN₄O
• MW: 254.716000795364
• CID: 5734430
• PubChem ID: 54875479
• Update Time: 2025-05-25

3-Chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• starbld0034486
• 3-Chloro-1-(4-(pyrazin-2-yl)piperazin-1-yl)propan-1-one
• 3-chloro-1-(4-pyrazin-2-ylpiperazin-1-yl)propan-1-one
• 1178321-37-3
• AKOS005782247
• 3-chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]propan-1-one
• F1908-1508
• 3-Chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]propan-1-one

• Inchi： 1S/C11H15ClN4O/c12-2-1-11(17)16-7-5-15(6-8-16)10-9-13-3-4-14-10/h3-4,9H,1-2,5-8H2
• InChI Key： YPZJUVNHCKXHEY-UHFFFAOYSA-N
• SMILES： ClCCC(N1CCN(C2C=NC=CN=2)CC1)=O

Computed Properties

• Exact Mass: 254.0934388g/mol
• Monoisotopic Mass: 254.0934388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-Chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]propan-1-one

3-Chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]propan-1-one: A Comprehensive Overview

Introduction to 3-Chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]propan-1-one

3-Chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]propan-1-one, a compound with the CAS number 1178321-37-3, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a chlorine substituent, a piperazine ring, and a pyrazine moiety, making it a versatile building block for various applications. Recent advancements in synthetic methodologies and its potential in drug discovery have further highlighted its importance in contemporary research.

Chemical Structure and Properties

The molecular formula of 3-Chloro-1-[4-(pyrazin-2-y l)piperazin -1 -y l]propan -1 -one is C₁₃H₁₃ClN₃O, with a molecular weight of approximately 266.69 g/mol. Its structure consists of a central piperazine ring, which is a six-membered ring containing two nitrogen atoms at positions 1 and 4. The chlorine atom is attached to the third carbon of the propanone chain, while the pyrazine group is connected to the piperazine ring at position 4. This arrangement imparts unique electronic and steric properties to the molecule, making it suitable for various chemical reactions and biological interactions.

Synthesis and Characterization

The synthesis of 3-Chloro -[4-(pyrazin - y l)piperazin - y l]propan - one involves a multi-step process that typically begins with the preparation of the piperazine derivative. Recent studies have employed advanced techniques such as microwave-assisted synthesis and catalytic coupling reactions to enhance yield and purity. The characterization of this compound is often carried out using techniques like ¹H NMR, ¹³C NMR, and HRMS (High Resolution Mass Spectrometry), which provide detailed insights into its molecular structure and purity.

Applications in Medicinal Chemistry

One of the most promising applications of 3-Chloro -[4-(pyrazin - y l)piperazin - y l]propan - one lies in the field of medicinal chemistry. The compound has been extensively studied for its potential as a lead molecule in drug discovery programs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. Recent research has demonstrated that this compound exhibits significant activity against several enzymes and receptors implicated in these conditions.

For instance, studies have shown that 3-Chloro -[4-(pyrazin - y l)piperazin - y l]propan - one can inhibit the activity of certain kinases, which are key players in cell signaling pathways. This property makes it a potential candidate for developing anti-cancer therapies. Additionally, its ability to modulate ion channels has led to investigations into its role in treating neurological disorders such as epilepsy and Alzheimer's disease.

Moreover, the compound's unique structure allows for further functionalization, enabling researchers to explore its potential as a scaffold for more complex drug molecules. This flexibility has been exploited in recent combinatorial chemistry efforts, where libraries of derivatives have been synthesized and screened for biological activity.

Role in Materials Science

Beyond its applications in medicinal chemistry, 3-Chloro -[4-(pyrazin - y l)piperazin - y l]propan - one has also found utility in materials science. Its ability to form stable coordination complexes with metal ions has made it an attractive candidate for use in catalysis and sensor development. Recent research has focused on its potential as a ligand in transition metal-catalyzed reactions, where it has demonstrated high efficiency in promoting various organic transformations.

In addition, the compound's electronic properties make it suitable for use in organic electronics. Studies have shown that films prepared from this compound exhibit desirable charge transport characteristics, making them candidates for use in thin-film transistors (TFTs) and other electronic devices.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding the environmental impact and safety profile of 3-Chloro -[4-(pyrazin - y l)piperazin - y l]propan - one is crucial for its responsible use. Recent environmental assessments have focused on its biodegradation potential and toxicity profile. Initial studies suggest that the compound undergoes moderate biodegradation under aerobic conditions, though further research is needed to fully characterize its environmental fate.

In terms of safety, handling precautions are recommended due to its potential irritant properties. Proper personal protective equipment (PPE) should be used during synthesis and handling to minimize occupational exposure risks.

Future Directions and Research Opportunities

The future prospects for 3-Chloro -[4-(pyrazin - y l)piperazin - y l]propan - one are highly promising given its versatility across multiple disciplines. Ongoing research aims to further elucidate its mechanism of action at molecular levels, particularly in biological systems. Additionally, efforts are underway to optimize its synthesis pathways for large-scale production while maintaining high purity standards.

Furthermore, collaborations between chemists, biologists, and materials scientists are expected to unlock new applications for this compound. Its role as a versatile building block suggests that it will remain an important focus area for research well into the future.